Cas no 2297038-25-4 (tert-butyl 3-(bromomethyl)-4,4-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(bromomethyl)-4,4-dimethylpiperidine-1-carboxylate
• CAS No: 2297038-25-4
• MF: C₁₃H₂₄BrNO₂
• MW: 306.239163398743
• CID: 5854527
• PubChem ID: 146050123
• Update Time: 2025-05-27

tert-butyl 3-(bromomethyl)-4,4-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(bromomethyl)-4,4-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 3-(bromomethyl)-4,4-dimethylpiperidine-1-carboxylate
• 2297038-25-4
• EN300-1588262

• Inchi： 1S/C13H24BrNO2/c1-12(2,3)17-11(16)15-7-6-13(4,5)10(8-14)9-15/h10H,6-9H2,1-5H3
• InChI Key： OIRGCRBBRLQQLX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C)(C)C(CBr)C1

Computed Properties

• Exact Mass: 305.09904g/mol
• Monoisotopic Mass: 305.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 332.9±15.0 °C(Predicted)
• pka: -1.96±0.60(Predicted)

Additional information on tert-butyl 3-(bromomethyl)-4,4-dimethylpiperidine-1-carboxylate

tert-butyl 3-(bromomethyl)-4,4-dimethylpiperidine-1-carboxylate (CAS No. 2297038-25-4): A Versatile Building Block in Modern Organic Synthesis

The compound tert-butyl 3-(bromomethyl)-4,4-dimethylpiperidine-1-carboxylate (CAS No. 2297038-25-4) is a highly valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl group and the tert-butyl carbamate moiety, make it a pivotal reagent for constructing complex molecules. With the growing demand for piperidine derivatives in drug discovery, this compound has garnered significant attention from synthetic chemists and researchers.

In recent years, the search for novel piperidine-based scaffolds has surged, driven by their prevalence in bioactive molecules. The tert-butyl 3-(bromomethyl)-4,4-dimethylpiperidine-1-carboxylate serves as a key precursor for introducing the 4,4-dimethylpiperidine framework into target structures. Its bromomethyl functionality allows for further functionalization via nucleophilic substitution or cross-coupling reactions, aligning with the trend toward modular synthesis in medicinal chemistry.

One of the most searched questions in organic chemistry forums is: "How to synthesize tert-butyl-protected piperidine derivatives?" This compound addresses such queries by offering a ready-to-use building block. Its Boc-protected amine ensures compatibility with diverse reaction conditions, while the bromomethyl group enables C-C or C-X bond formation. Researchers exploring peptide mimetics or small-molecule inhibitors often leverage its versatility.

The rise of AI-assisted retrosynthesis tools has further highlighted the importance of compounds like tert-butyl 3-(bromomethyl)-4,4-dimethylpiperidine-1-carboxylate. Platforms such as Reaxys and SciFinder frequently index its applications in heterocycle synthesis and late-stage diversification. A trending topic in 2024 is the integration of machine learning to predict optimal reaction pathways for piperidine derivatives, where this compound’s reactivity data is invaluable.

From an industrial perspective, the scalability of tert-butyl 3-(bromomethyl)-4,4-dimethylpiperidine-1-carboxylate synthesis is a critical advantage. Manufacturers emphasize its high purity and stability under storage, which reduce downstream purification costs. Environmental concerns have also spurred interest in green chemistry approaches for bromomethylation, making this compound a case study for atom-efficient transformations.

In summary, tert-butyl 3-(bromomethyl)-4,4-dimethylpiperidine-1-carboxylate (CAS No. 2297038-25-4) bridges the gap between academic research and industrial applications. Its role in fragment-based drug design and catalysis continues to expand, reflecting the dynamic needs of modern synthetic chemistry. As the field evolves, this compound remains a cornerstone for innovators tackling challenges in molecular complexity and selective functionalization.